N-([1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6-yl)-N-(2-(diethylamino)ethyl)-4-(morpholinosulfonyl)benzamide hydrochloride

• IUPAC Name: N-[2-(diethylamino)ethyl]-N-([1,3]dioxolo[4,5-f][1,3]benzothiazol-6-yl)-4-morpholin-4-ylsulfonylbenzamide;hydrochloride
• InChI: InChI=1S/C25H30N4O6S2.ClH/c1-3-27(4-2)9-10-29(25-26-20-15-21-22(35-17-34-21)16-23(20)36-25)24(30)18-5-7-19(8-6-18)37(31,32)28-11-13-33-14-12-28;/h5-8,15-16H,3-4,9-14,17H2,1-2H3;1H
• InChI Key: ZOCWAULHVYIYQO-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCN(C1=NC2=CC3=C(C=C2S1)OCO3)C(=O)C4=CC=C(C=C4)S(=O)(=O)N5CCOCC5.Cl
• Molecular Formula: C25H31ClN4O6S2
• Molecular Weight: 583.1 g/mol
• CAS No.: 1321959-38-9

Description

N-([1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6-yl)-N-(2-(diethylamino)ethyl)-4-(morpholinosulfonyl)benzamide hydrochloride is a useful research compound. Its molecular formula is C25H31ClN4O6S2 and its molecular weight is 583.12. The purity is usually 95%.
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Scientific Research Applications

Cerebral Protective Agents and Anti-anoxic Activity

Research on cerebral protective agents has led to the synthesis of compounds with anti-anoxic activity, which could potentially benefit conditions involving oxygen deprivation in the brain. For example, studies have shown the development of various thiazole and thiazolecarboxamide derivatives demonstrating potent anti-anoxic properties in animal models. These compounds offer insights into new treatments for cerebral ischemia and related conditions (Ohkubo et al., 1995).

Antimicrobial and Antitumor Properties

Certain thiazolyl and imidazole derivatives have been synthesized and evaluated for their antimicrobial and antitumor activities. These compounds represent a promising direction for the development of new antimicrobial agents and cancer therapeutics, showcasing the versatility of thiazolyl compounds in addressing a range of diseases (Bektaş et al., 2007; Horishny et al., 2020).

Anticancer Activity Screening

Compounds incorporating thiazolyl groups have undergone screening for anticancer activities, with some showing promise as potential anticancer agents. This highlights the importance of thiazolyl derivatives in the search for new treatments against cancer (Horishny et al., 2020).

Antimicrobial Activity

The development of benzimidazole, benzoxazole, and benzothiazole derivatives has expanded the arsenal against microbial infections. These compounds have demonstrated significant antimicrobial activity, providing a basis for the development of new antimicrobial drugs (Padalkar et al., 2014).

Gastrokinetic Activity

Research into benzamides with morpholino structures has led to the discovery of compounds with potent gastrokinetic activity. These findings are crucial for developing treatments that improve gastrointestinal motility, potentially benefiting conditions like gastroparesis (Kato et al., 1992).